N-([2,4'-bipyridin]-4-ylmethyl)-3-(trifluoromethyl)benzamide

Specification

• CAS No.: 2034321-74-7
• Molecular Formula: C19H14F3N3O
• Molecular Weight: 357.336
• IUPAC Name: N-[(2-pyridin-4-ylpyridin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C19H14F3N3O/c20-19(21,22)16-3-1-2-15(11-16)18(26)25-12-13-4-9-24-17(10-13)14-5-7-23-8-6-14/h1-11H,12H2,(H,25,26)
• Standard InChI Key: AOKHXRAITIABGH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3

Introduction

N-([2,4'-Bipyridin]-4-ylmethyl)-3-(trifluoromethyl)benzamide is a complex organic compound that combines elements of bipyridine and trifluoromethylbenzamide. Despite the lack of specific information on this exact compound in the provided search results, we can deduce its properties and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of such a compound would typically involve a multi-step process, starting with the preparation of the bipyridine and benzamide components separately, followed by their coupling. Common methods might include:

• Preparation of 2,4'-Bipyridine: This can be synthesized through various methods, including the coupling of pyridine derivatives.

• Preparation of 3-(Trifluoromethyl)benzoyl Chloride: This can be obtained from the reaction of 3-(trifluoromethyl)benzoic acid with thionyl chloride.

• Coupling Reaction: The bipyridine derivative is then reacted with the benzoyl chloride in the presence of a base to form the final compound.

Potential Applications

Given its structure, N-([2,4'-Bipyridin]-4-ylmethyl)-3-(trifluoromethyl)benzamide could have applications in:

• Pharmaceuticals: The presence of a trifluoromethyl group suggests potential biological activity, possibly as an inhibitor or modulator in drug development.

• Materials Science: The bipyridine moiety could be useful in metal complexes for catalytic or optoelectronic applications.

Research Findings

While specific research findings on this compound are not available, studies on similar compounds suggest that they can exhibit significant biological activity. For instance, compounds with trifluoromethyl groups are often explored for their antimicrobial and anticancer properties. Additionally, bipyridine derivatives are known for their role in coordination chemistry, which could be leveraged in various technological applications.